Cas no 919088-11-2 (Benzaldehyde, 2-methoxy-4-[3-(4-methyl-1-piperazinyl)propoxy]-)

• Product name: Benzaldehyde, 2-methoxy-4-[3-(4-methyl-1-piperazinyl)propoxy]-
• CAS No: 919088-11-2
• MF: C₁₆H₂₄N₂O₃
• MW: 292.37336
• CID: 766797
• PubChem ID: 71425724

Benzaldehyde, 2-methoxy-4-[3-(4-methyl-1-piperazinyl)propoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-methoxy-4-[3-(4-methyl-1-piperazinyl)propoxy]-
• 2-methoxy-4-[3-(4-methylpiperazin-1-yl)propoxy]benzaldehyde
• 919088-11-2
• DTXSID40844506

• Inchi： InChI=1S/C16H24N2O3/c1-17-7-9-18(10-8-17)6-3-11-21-15-5-4-14(13-19)16(12-15)20-2/h4-5,12-13H,3,6-11H2,1-2H3
• InChI Key： NMJOBCUEBLTBDM-UHFFFAOYSA-N
• SMILES： CN1CCN(CC1)CCCOC2=CC(=C(C=C2)C=O)OC

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42Ų